Cas no 926241-26-1 (N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide)

• Product Name: N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide
• CAS No: 926241-26-1
• MF: C₁₂H₉Cl₂N₃O
• MW: 282.125360250473
• CID: 4777353
• Update Time: 2025-05-26

N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2,6-dichlorophenyl)pyridine-4-carboxamide
• NE45384
• N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide

• Inchi： 1S/C12H9Cl2N3O/c13-9-5-8(15)6-10(14)11(9)17-12(18)7-1-3-16-4-2-7/h1-6H,15H2,(H,17,18)
• InChI Key： DXZFYWAJRSLXEG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(C1C=CN=CC=1)=O)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.3
• Topological Polar Surface Area: 68

Additional information on N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide

Introduction to N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide (CAS No. 926241-26-1)

The compound N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide, identified by the CAS number 926241-26-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines an amino group attached to a dichlorophenyl ring and a pyridine carboxamide moiety. The synthesis and characterization of this compound have been extensively studied in recent years, particularly due to its potential applications in various industries.

Recent research has highlighted the importance of N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide in the development of novel materials and pharmaceuticals. The amino group on the phenyl ring plays a crucial role in enhancing the compound's reactivity and selectivity in various chemical reactions. Additionally, the pyridine carboxamide group contributes to the molecule's ability to form hydrogen bonds, making it a valuable component in the design of bioactive compounds.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and amide formation. The use of dichlorophenyl groups in the molecule provides stability and resistance to certain environmental conditions, making it suitable for applications in harsh chemical environments. Recent studies have also explored the use of green chemistry principles in the synthesis of N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide, aiming to reduce waste and improve efficiency.

The application of this compound extends across multiple fields. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. In the pharmaceutical industry, researchers are exploring its potential as an anti-inflammatory agent and as a component in drug delivery systems. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular properties of N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide. Quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting its behavior in different chemical reactions. These studies have also highlighted the importance of stereochemistry in determining the compound's reactivity and selectivity.

In conclusion, N-(4-Amino-2,6-dichlorophenyl)pyridine-4-carboxamide (CAS No. 926241-26-1) is a versatile compound with promising applications across various industries. Its unique structure and reactivity make it an attractive target for further research and development. As technology advances and new synthetic methods emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.